Cas no 212610-61-2 (Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester)
212610-61-2 structure
Product Name:Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester
CAS No:212610-61-2
MF:C7H9F3O3
MW:198.139773130417
CID:1399678
Update Time:2024-08-15
Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester
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- Inchi: 1S/C7H9F3O3/c1-13-6(12)4-5(11)2-3-7(8,9)10/h2-4H2,1H3
- InChI Key: NNKRBMQLOLWIIY-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(=O)CCC(F)(F)F
Computed Properties
- Exact Mass: 198.05037
- Monoisotopic Mass: 198.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- Boiling Point: 172.9±35.0 °C(Predicted)
- PSA: 43.37
- pka: 10.25±0.46(Predicted)
Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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